Cas no 29103-58-0 (N-(3-(Benzyl(ethyl)amino)phenyl)acetamide)

• Product Name: N-(3-(Benzyl(ethyl)amino)phenyl)acetamide
• CAS No: 29103-58-0
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 53431
• PubChem ID: 120133
• Update Time: 2025-10-28

N-(3-(Benzyl(ethyl)amino)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(Benzyl(ethyl)amino)phenyl)acetamide
• N-[3-[Ethyl(phenylmethyl)amino]phenyl]acetamide
• N-[3-[benzyl(ethyl)amino]phenyl]acetamide
• EINECS 249-436-5
• n-{3-[benzyl(ethyl)amino]phenyl}acetamide
• N-{3-[ethyl(phenylmethyl)amino]phenyl}acetamide
• 29103-58-0
• 3-(N-ethyl-N-benzyl)-amino-acetanilide
• Acetamide, N-(3-(ethyl(phenylmethyl)amino)phenyl)-
• SCHEMBL7782728
• WHILCEOUZRONTD-UHFFFAOYSA-N
• N-(3-(Ethyl(phenylmethyl)amino)phenyl)acetamide
• DTXSID8067440
• A819766
• Acetamide, N-[3-[ethyl(phenylmethyl)amino]phenyl]-
• 3-(N-Ethyl-N-benzyl)aminoacetanilide
• J-523326
• AKOS015962035
• NS00028630

• Inchi： 1S/C17H20N2O/c1-3-19(13-15-8-5-4-6-9-15)17-11-7-10-16(12-17)18-14(2)20/h4-12H,3,13H2,1-2H3,(H,18,20)
• InChI Key： WHILCEOUZRONTD-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)N(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.15800
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 3.74450

Additional information on N-(3-(Benzyl(ethyl)amino)phenyl)acetamide

Comprehensive Overview of N-(3-(Benzyl(ethyl)amino)phenyl)acetamide (CAS No. 29103-58-0)

N-(3-(Benzyl(ethyl)amino)phenyl)acetamide, with the CAS number 29103-58-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS registry number, is a derivative of acetamide and features a benzyl-ethylamino phenyl group. Its unique structure makes it a subject of interest for researchers exploring novel applications in medicinal chemistry and material science.

The compound's molecular formula and structural attributes have been extensively studied to understand its potential in drug development. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such derivatives in designing targeted therapies. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, which could pave the way for innovative treatments.

In the context of green chemistry and sustainable synthesis, N-(3-(Benzyl(ethyl)amino)phenyl)acetamide has been evaluated for its environmental impact and synthetic efficiency. With growing consumer demand for eco-friendly chemicals, this compound's synthesis pathways are being optimized to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Another area of interest is the compound's potential role in neuropharmacology. Given the rising prevalence of neurological disorders, researchers are investigating its interactions with neurotransmitter systems. Questions like "How does N-(3-(Benzyl(ethyl)amino)phenyl)acetamide affect dopamine receptors?" or "Can it modulate serotonin levels?" are frequently explored in academic forums and search engines, reflecting its relevance in contemporary neuroscience.

From an industrial perspective, CAS 29103-58-0 is also examined for its utility in advanced material science. Its aromatic and amide functionalities make it a candidate for designing polymeric materials with specific thermal or mechanical properties. This has implications for sectors like biodegradable plastics and electronic coatings, where tailored chemical structures are critical.

Quality control and analytical methods for N-(3-(Benzyl(ethyl)amino)phenyl)acetamide are another focal point. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and consistency. These methods are essential for meeting regulatory standards in pharmaceuticals and other high-stakes industries.

In summary, N-(3-(Benzyl(ethyl)amino)phenyl)acetamide (CAS 29103-58-0) is a multifaceted compound with promising applications across diverse fields. Its study intersects with cutting-edge topics like AI in chemistry, sustainability, and neurological research, making it a valuable subject for ongoing scientific inquiry. As research progresses, this compound may unlock new possibilities in both science and industry.